Cas no 14118-02-6 (Ethanedithioamide,N1,N2-bis[2-[ethyl(3-methylphenyl)amino]ethyl]-)

• Product Name: Ethanedithioamide,N1,N2-bis[2-[ethyl(3-methylphenyl)amino]ethyl]-
• CAS No: 14118-02-6
• MF: C₂₂H₃₄N₄S₂
• MW: 418.662162303925
• CID: 160616
• PubChem ID: 3032621
• Update Time: 2025-04-19

Ethanedithioamide,N1,N2-bis[2-[ethyl(3-methylphenyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanedithioamide,N1,N2-bis[2-[ethyl(3-methylphenyl)amino]ethyl]-
• N,N'-bis[2-[cyclohexa-1,4-dien-1-yl(ethyl)amino]ethyl]ethanedithioamide
• N,N'-Bis[2-[ethyl(3-methylphenyl)amino]ethyl]-1,2-dithioxoethane-1,2-diamine
• USAF MK-67
• N,N/'-Bis[2-[ethyl(3-methylphenyl)amino]ethyl]-1,2-dithioxoethane-1,2-diamine
• DTXSID20161586
• 14118-02-6
• OXAMIDE, N,N'-BIS(2-(N-ETHYL-m-TOLUIDINO)ETHYL)DITHIO-
• N,N'-Bis(2-(N-ethyl-m-toluidine)ethyl)-dithiooxamide

• Inchi： 1S/C22H34N4S2/c1-3-25(19-11-7-5-8-12-19)17-15-23-21(27)22(28)24-16-18-26(4-2)20-13-9-6-10-14-20/h5-7,9,12,14H,3-4,8,10-11,13,15-18H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key： QLHIIBDEEMJKLA-UHFFFAOYSA-N
• SMILES： S=C(C(NCCN(CC)C1=CCC=CC1)=S)NCCN(CC)C1=CCC=CC1

Computed Properties

• Exact Mass: 418.22282
• Monoisotopic Mass: 418.22248945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 30.54